2-Chloro-N-tert-butylacetoacetamide

• Molecular Formula: C8H14ClNO2
• Molecular Weight: 191.65 g/mol
• IUPAC Name: N-tert-butyl-2-chloro-3-oxobutanamide
• InChI: InChI=1S/C8H14ClNO2/c1-5(11)6(9)7(12)10-8(2,3)4/h6H,1-4H3,(H,10,12)
• InChI Key: YFOKUBCLWQNPED-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C(=O)NC(C)(C)C)Cl

Description

2-Chloro-N-tert-butylacetoacetamide is a useful research compound. Its molecular formula is C8H14ClNO2 and its molecular weight is 191.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Diketene (42 g, 0.5 mol) was mixed with ca. 200 ml of ice and water in a 2 l., 3-neck flask. A solution of t-butylamine (37.5 g, 0.5 mol) in water (150 ml) was added gradually with stirring and more ice was added as needed to keep the reaction at or below 20°. The solution was stirred for 20 minutes after completing the addition, acidified with concentrated HCl (400 ml), and cooled to 10° with an ice/acetone bath. Aqueous sodium hypochlorite ("Chlorox", 750 ml, 0.5 mol) was then added dropwise with rapid mechanical stirring. The product was filtered out, washed with water and air-dried for several hours to give 78.5 g (81.8%) of colorless solid.